Cas no 1852-53-5 (5a-Androstane-3a,17b-diol)

5a-Androstane-3a,17b-diol Properties

Names and Identifiers

• 5a-Androstane-3a,17b-diol
• 5-alpha-androstane-3-alpha,17-beta-diol
• 3alpha,17beta-Dihydroxy-5alpha-androstane
• 3a,17b-Dihydroxy-5a-androstane
• 5.α.-Androstane-3.α.,17.β.-androstanediol
• 5A-ANDROSTAN-3A 17B-DIOL
• 5-ANDROSTANEDIOL
• 5α-Androstane-3α,17β-diol
• [3H]-Hombreol
• 3α,17β-Dihydroxy-5α-androstane
• 5A-ANDROSTAN-3A,17SS-DIOL
• 5alpha-androstane-3alpha,17beta-diol
• Androstane-3alpha,17beta-diol
• DIHYDROANDROSTANEDIOL
• dihydroandrosterone
• Etiocholane-3alpha,17beta-diol
• Hombreol
• DIHYDRO-ANDROSTERONE
• 17-BETA-DIHYDROANDROSTERONE
• 5A-ANDROSTAN-3A,17B-DIOL
• Androstane-3-alpha,17-beta-diol
• 3.ALPHA.,5.ALPHA.-TETRAHYDROTESTOSTERONE
• 5.alpha.-Androstane-3.alpha.,17.beta.-diol
• 5.ALPHA.-ADIOL
• 3.alpha.,17.beta.-Dihydroxy-5.alpha.-androstane
• 3alpha androstanediol
• CHEMBL335062
• J34MX0M30Y
• DB01530
• 5alphalpha-Androstane-3alphalpha,17beta-diol
• 17beta-dihydroandrosterone
• 5 .ALPHA.-ANDROSTANE-3 .ALPHA.,17 .BETA.-DIOL
• MLS000563089
• (3alpha,5alpha,17beta)-androstane-3,17-diol
• 5alpha-Androstane-3alpha,17beta-androstanediol
• 4-06-00-06097 (Beilstein Handbook Reference)
• 3-alpha,17-beta-Dihydroxy-5-alpha-androstane
• Androstane-3,17-diol, (3.alpha.,5.alpha.,17.beta.)-
• DTXSID3022378
• NS00026075
• 3a-androstanediol
• BV80443000
• TQP0569
• NIOSH/BV8044300
• 1852-53-5
• LMST02020052
• ANDROSTANE-3.ALPHA,17.BETA.-DIOL
• (3R,5S,8R,10S,13S,17S)-10,13-Dimethyl-hexadecahydro-cyclopenta[a]phenanthrene-3,17-diol
• 5.ALPHA.-AND-3.ALPHA.,17.BETA.-DIOL
• ANDROSTANEDIOL, 3.ALPHA.-
• Androstan-3alpha,17beta-diol
• Q6590364
• Androstane-3,17-diol, (3-alpha,5-alpha,17-beta)-
• 5alpha-Androstan-3alpha,17beta-diol
• AKOS015960923
• UNII-J34MX0M30Y
• BDBM50093445
• 5 alfa-Androstane-3beta, 17beta-diol
• (3R,5S,8R,9S,10S,13S,14S,17S)-10,13-Dimethylhexadecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol
• NSC 9899
• 5-alpha-androstan-3alpha,17beta-diol
• Androstane-3,17-diol, (3alpha,5alpha,17beta)-
• MLS000028362
• Etiocholane-3a,17b-diol
• 3.ALPHA.-ANDROSTANEDIOL
• C03852
• 17.BETA.-DIHYDROANDROSTERONE
• NSC-9899
• SCHEMBL869146
• BRN 2694353
• ANDROSTANDIOL
• 3a,5a-Tetrahydrotestosterone
• AC-12630
• ETIOCHOLANE-3.ALPHA,17.BETA.-DIOL
• W-107784
• Androstane-3a,17b-diol
• (3R,5S,8R,9S,10S,13S,14S,17S)-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol
• 5a-Androstane-3a,17b-diol (1.0mg/ml in Methanol)
• CHEBI:36713
• HMS2236G09
• MFCD00003676
• 3alpha-androstanediol
• EINECS 217-447-4
• SMR000058611
• BIDD:ER0064
• 3-alpha,17-beta-Androstanediol
• (3.alpha.,5.alpha.,17.beta.)-Androstane-3,17-diol
• Opera_ID_1641
• CBMYJHIOYJEBSB-KHOSGYARSA-N
• +Expand

• MDL： MFCD00003676
• InChIKey： CBMYJHIOYJEBSB-KHOSGYARSA-N
• Inchi： 1S/C19H32O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h12-17,20-21H,3-11H2,1-2H3/t12-,13+,14-,15-,16-,17-,18-,19-/m0/s1
• SMILES： C[C@@]12CC[C@H](C[C@@H]2CC[C@H]3[C@@H]4CC[C@@H]([C@@]4(C)CC[C@@H]31)O)O

Computed Properties

• Exact Mass: 292.24000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 292.24
• Heavy Atom Count: 21
• Complexity: 422
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• LogP: 3.75090
• PSA: 40.46000
• Refractive Index: 1.4709 (estimate)
• Boiling Point: 374.38°C (rough estimate)
• Flash Point: 415 °C at 760 mmHg
• Density: 1.0164 (rough estimate)